Cas no 453566-45-5 (5-methoxypyridine-3-carboxylic acid hydrochloride)

• Product Name: 5-methoxypyridine-3-carboxylic acid hydrochloride
• CAS No: 453566-45-5
• MF: C₇H₈ClNO₃
• MW: 189.596321105957
• CID: 1112625
• PubChem ID: 69361779
• Update Time: 2025-04-20

5-methoxypyridine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3-Pyridinecarboxylic acid hydrochloride
• 5-methoxypyridine-3-carboxylic acid hydrochloride
• EN300-1605512
• XVTILSSJYXLJNB-UHFFFAOYSA-N
• 453566-45-5
• 5-methoxynicotinic acid hydrochloride
• SCHEMBL5226531

• Inchi： 1S/C7H7NO3.ClH/c1-11-6-2-5(7(9)10)3-8-4-6;/h2-4H,1H3,(H,9,10);1H
• InChI Key： XVTILSSJYXLJNB-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CN=CC(C(=O)O)=C1

Computed Properties

• Exact Mass: 189.019
• Monoisotopic Mass: 189.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4A^2